tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate
Overview
Description
Tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate is a compound that is widely used in scientific research. It is a carbamate ester that is used in a variety of applications, including as a reagent for organic synthesis, as a catalyst for reactions, and as a cross-linking agent for polymers. This compound has a wide range of properties that make it an attractive choice for laboratory experiments.
Scientific Research Applications
Tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate is used in a variety of scientific research applications. It has been used as a reagent for organic synthesis, as a catalyst for reactions, and as a cross-linking agent for polymers. In addition, it has been used as a ligand for metal complexes, as an inhibitor of enzymes, and as a substrate for biochemical assays.
Mechanism of Action
Tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate acts as a carbamate ester, which means that it can form a covalent bond with a variety of compounds. This bond is formed through a nucleophilic substitution reaction, in which the carbamate ester acts as a nucleophile and attacks the electrophilic center of the target molecule. This reaction results in the formation of a covalent bond between the carbamate ester and the target molecule.
Biochemical and Physiological Effects
Tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, to act as a substrate for biochemical assays, and to act as a ligand for metal complexes. In addition, it has been shown to have anti-inflammatory, anti-viral, and anti-tumor properties.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate has a variety of advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its versatility, as it can be used in a variety of applications. Additionally, it is relatively easy to synthesize and can be purified to a high degree of purity. On the other hand, this compound can be toxic if not handled properly and can be difficult to store due to its sensitivity to light and heat.
Future Directions
The future of tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate lies in its potential for further applications. Future research could focus on its use as a reagent for organic synthesis, as a catalyst for reactions, and as a cross-linking agent for polymers. Additionally, further research could explore its potential as an inhibitor of enzymes, as a ligand for metal complexes, and as a substrate for biochemical assays. Finally, research could focus on its potential for anti-inflammatory, anti-viral, and anti-tumor properties.
Synthesis Methods
Tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate can be synthesized through a variety of methods. The most common method involves the reaction of tert-butyl isocyanate and 4-diazo-3-oxobutyl chloride, a compound that can be synthesized from 4-diazo-3-oxobutyl bromide and sodium chloride. This reaction produces a carbamate ester, which can then be purified and used in a variety of applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate involves the reaction of tert-butyl N-methylcarbamate with ethyl diazoacetate in the presence of a catalyst to form tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate.", "Starting Materials": [ "tert-butyl N-methylcarbamate", "ethyl diazoacetate", "catalyst" ], "Reaction": [ "Add tert-butyl N-methylcarbamate to a reaction flask", "Add ethyl diazoacetate to the reaction flask", "Add a catalyst to the reaction flask", "Stir the reaction mixture at room temperature for several hours", "Monitor the reaction progress using TLC", "Once the reaction is complete, isolate the product by filtration or chromatography" ] } | |
CAS RN |
2758002-55-8 |
Product Name |
tert-butyl N-(4-diazo-3-oxobutyl)-N-methylcarbamate |
Molecular Formula |
C10H17N3O3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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